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Compound of Interest

Compound Name: 2-Bromo-4-methoxybenzonitrile

CAS No.: 140860-51-1

Cat. No.: B121712

Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 140860-51-1

This technical guide provides a comprehensive overview of 2-Bromo-4-methoxybenzonitrile,

a halogenated aromatic nitrile of interest in synthetic organic chemistry and as a potential

building block in drug discovery. This document details its chemical identity, physical properties,

synthesis, and reactivity, with a focus on experimental protocols and potential applications for

research and development.

Chemical Identification and Physical Properties
2-Bromo-4-methoxybenzonitrile is a substituted benzonitrile with a bromine atom at the 2-

position and a methoxy group at the 4-position of the benzene ring. Its unique substitution

pattern makes it a valuable intermediate for further chemical modifications.

Table 1: Chemical and Physical Properties of 2-Bromo-4-methoxybenzonitrile[1][2]
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Property Value

CAS Number 140860-51-1

Molecular Formula C₈H₆BrNO

Molecular Weight 212.05 g/mol

SMILES COC1=CC(Br)=C(C=C1)C#N

Purity (typical) >95%

Storage Conditions 2-8 °C, Sealed in dry

Note: Experimental physical properties such as melting point and boiling point are not readily

available in the surveyed literature.

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 2-Bromo-4-
methoxybenzonitrile is not widely published, its structure suggests plausible synthetic routes

based on established organic chemistry reactions. One potential pathway is through a

Sandmeyer reaction, a versatile method for introducing a variety of functional groups onto an

aromatic ring via a diazonium salt intermediate.[3][4]
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2-Amino-4-methoxyanisole

Diazonium_Salt

NaNO2, HBr

2-Bromo-4-methoxybenzonitrile

CuCN

 

2-Bromo-4-methoxybenzonitrile

2-Bromo-4-hydroxybenzonitrile

BBr3, DCM

Reaction Setup Workup Purification

Dissolve 2-Bromo-4-methoxybenzonitrile in DCM Add BBr3 solution Heat at 50°C overnight Quench with Methanol Pour into water and extract with EtOAc Wash with water and brine Dry, filter, and concentrate Silica gel chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-4-methoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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